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Compound of Interest

Compound Name: Octadecyl acrylate

Cat. No.: B107427

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health and safety
considerations for octadecyl acrylate (CAS No. 4813-57-4), a long-chain alkyl acrylate
monomer. The information is intended to assist researchers, scientists, and drug development
professionals in handling this chemical safely and responsibly.

Executive Summary

Octadecyl acrylate is a combustible solid that presents hazards primarily related to skin, eye,
and respiratory irritation. It is also classified as toxic to aquatic life with long-lasting effects.
While it has low acute oral and dermal toxicity, appropriate personal protective equipment and
handling procedures are essential to minimize exposure and ensure a safe working
environment. This guide summarizes the available toxicological data, outlines experimental
protocols for safety assessment, and discusses potential mechanisms of toxicity.

Hazard Identification and Classification

Octadecyl acrylate is classified under the Globally Harmonized System of Classification and
Labelling of Chemicals (GHS) with the following hazard statements:

e H315: Causes skin irritation.[1][2]

e H317: May cause an allergic skin reaction.[2]
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e H319: Causes serious eye irritation.[1][2]

o H335: May cause respiratory irritation.[1][2]

e H411: Toxic to aquatic life with long lasting effects.[1][2]
The signal word for octadecyl acrylate is "Warning".[1][2]

Toxicological Data

The available quantitative toxicological data for octadecyl acrylate and related compounds are
summarized in the tables below. It is important to note that specific data for octadecyl acrylate
is limited in some areas, and in such cases, data from read-across substances or the general
class of acrylates are provided for context.

ble 1: . for Octadecyl Acryl

Endpoint Species Route Value Guideline

LD50 Rat (female) Oral > 2,000 mg/kg OECD 423
Rat

LD50 Dermal > 5,000 mg/kg OECD 402
(male/female)

Data for a structurally related substance, 2-Propenoic acid, hexadecyl ester.

Table 2: Ecotoxicity Data

Endpoint Species Duration Value Guideline
EC50 Daphnia magna 48 hours 6.2 -9 mg/L Not Specified
LC50 Daphnia pulex 48 hours 1.4-15 mg/L Not Specified
EC50 (Water ] > 100 mg/L

) Daphnia magna 48 hours ) OECD 202
Soluble Fraction) (loading rate)

Note: The ecotoxicity data presented is for acrylates in general or for the water-soluble fraction
of a C16-18 alkyl acrylate, as specific data for octadecyl acrylate is limited.[1][3]
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Experimental Protocols

The following sections detail the methodologies for key toxicological assessments, based on
OECD guidelines. These protocols provide a framework for the experimental evaluation of the
health and safety of octadecyl acrylate.

Acute Oral Toxicity (OECD 423)

This method determines the acute oral toxicity of a substance.

Click to download full resolution via product page

Acute Oral Toxicity (OECD 423) Workflow

Methodology:

Healthy, young adult female rats are selected and fasted overnight.

A single oral dose of octadecyl acrylate is administered. A limit dose of 2000 mg/kg is often
used initially.

The animals are observed for mortality and clinical signs of toxicity for up to 14 days.

Body weight is recorded at regular intervals.

At the end of the observation period, a gross necropsy is performed on all surviving animals.

Acute Dermal Toxicity (OECD 402)

This test assesses the toxicity of a substance following a single dermal application.
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Acute Dermal Toxicity (OECD 402) Workflow

Methodology:

o Healthy young adult rats (both sexes) are used. The fur is clipped from the dorsal area of the

trunk.

e The test substance is applied to the skin at a limit dose (e.g., 5000 mg/kg) and covered with
a porous gauze dressing and non-irritating tape for 24 hours.

o Animals are observed for mortality, clinical signs of toxicity, and skin reactions for 14 days.
o Body weights are recorded weekly.

e Agross necropsy is performed on all animals at the end of the study.

Skin Irritation (OECD 404)

This protocol evaluates the potential of a substance to cause skin irritation.
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Skin Irritation (OECD 404) Workflow

Methodology:
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o Healthy young adult albino rabbits are used.
o Approximately 24 hours before the test, the fur is clipped from the dorsal area.

e 0.5 g of the test substance is applied to a small area of skin (about 6 cm2) and covered with
a gauze patch and semi-occlusive dressing for 4 hours.

o After exposure, the patch is removed, and the skin is washed.

o Dermal reactions (erythema and edema) are observed and graded at 1, 24, 48, and 72 hours
after patch removal.

Eye Irritation (OECD 405)

This test determines the potential of a substance to cause eye irritation or damage.

’ Score Ocular Lesions (Cornea, Iris, Conjunctiva)

Start: Select Healthy Albino Rabbits —P{ Instill 0.1g of Test Substance into the Conjunctival Sac of One Eye }—»’ Examine Eyes at 1, 24, 48, and 72 hours ‘4—1

L

End: Classify Irritation Potential

Click to download full resolution via product page

Eye lIrritation (OECD 405) Workflow

Methodology:
o Healthy young adult albino rabbits are used.

o Asingle dose of 0.1 g of the solid test substance is instilled into the conjunctival sac of one
eye. The other eye serves as a control.

e The eyes are examined at 1, 24, 48, and 72 hours after instillation.

o Ocular reactions (corneal opacity, iritis, and conjunctival redness and chemosis) are scored
according to a graded scale.
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Potential Mechanisms of Toxicity

The toxicity of acrylates is generally attributed to their electrophilic nature, which allows them to
react with endogenous nucleophiles, such as the thiol group of glutathione (GSH). This
interaction can lead to a variety of cellular effects.

Glutathione Depletion and Oxidative Stress

The primary mechanism of acrylate toxicity is believed to be the depletion of intracellular
glutathione.[1][3] This can lead to a state of oxidative stress, where the cell's ability to detoxify
reactive oxygen species (ROS) is compromised.

Octadecyl Acrylate Glutathione (GSH)

Conjugation

Octadecyl Acrylate-GSH Conjugate

GSH Depletion

Increased Reactive Oxygen Species (ROS)

Oxidative Stress

Cellular Damage
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Glutathione Depletion and Oxidative Stress Pathway

Potential Involvement of Signaling Pathways

While specific data for octadecyl acrylate is lacking, studies on other acrylates and related
compounds suggest the involvement of stress-activated signaling pathways, such as the
Mitogen-Activated Protein Kinase (MAPK) and the Nuclear factor erythroid 2-related factor 2
(Nrf2) pathways.

 MAPK Pathway: Oxidative stress can activate various branches of the MAPK pathway, which
can lead to cellular responses ranging from inflammation and proliferation to apoptosis

(programmed cell death).

o Nrf2 Pathway: Nrf2 is a transcription factor that regulates the expression of antioxidant and
detoxification enzymes. Electrophilic compounds like acrylates can activate the Nrf2 pathway

as a cellular defense mechanism.

Oxidative Stress

MAPK Pathway Activation Nrf2 Pathway Activation

'y

Inflammation Apoptosis Antioxidant Gene Expression Detoxification
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Potential Cellular Response Pathways to Acrylate-Induced Oxidative Stress

Health and Safety Recommendations
Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.[1]
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o Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat or other protective
clothing to prevent skin contact.[1]

» Respiratory Protection: If dusts are generated, use a NIOSH-approved respirator.[1]

Handling and Storage

» Handling: Avoid contact with skin, eyes, and clothing. Avoid breathing dust. Use only in a
well-ventilated area. Wash hands thoroughly after handling.[1][2]

o Storage: Keep the container tightly closed in a dry and well-ventilated place. Store away
from heat, sparks, and open flames. It is sensitive to heat and light.[1]

First Aid Measures

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a
physician.[1]

» Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower. If
skin irritation occurs, get medical advice/attention.[1][2]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.[1][2]

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Consult a physician.[1]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[1]

o Specific Hazards: Combustible solid. Forms explosive mixtures with air on intense heating.
[1] Hazardous decomposition products include carbon oxides.[1]

o Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[1]
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Accidental Release Measures

o Personal Precautions: Wear appropriate personal protective equipment. Avoid dust
formation. Avoid breathing dust. Ensure adequate ventilation.[1]

e Environmental Precautions: Do not let the product enter drains.[1]

o Methods for Cleaning Up: Sweep up and shovel. Keep in suitable, closed containers for
disposal.[1]

Conclusion

Octadecyl acrylate is a chemical that requires careful handling due to its potential to cause
skin, eye, and respiratory irritation, as well as its toxicity to aquatic life. While acute systemic
toxicity appears to be low, the primary hazards are associated with direct contact. The likely
mechanism of toxicity involves the depletion of glutathione, leading to oxidative stress. By
adhering to the recommended safety precautions, including the use of appropriate personal
protective equipment and proper handling and storage procedures, the risks associated with
the use of octadecyl acrylate in a research and development setting can be effectively
managed. Further research is warranted to fill the existing data gaps, particularly concerning
inhalation toxicity, repeated dose toxicity, and specific mechanisms of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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